Cas no 1395493-22-7 (8-Bromo-3-iodoquinolin-4-ol)

• Product Name: 8-Bromo-3-iodoquinolin-4-ol
• CAS No: 1395493-22-7
• MF: C₉H₅BrINO
• MW: 349.950573682785
• CID: 1028522
• PubChem ID: 71711053
• Update Time: 2025-06-30

8-Bromo-3-iodoquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3-iodoquinolin-4-ol
• 8-Bromo-3-iodo-4-quinolinol
• 8-Bromo-4-hydroxy-3-iodoquinoline
• SCHEMBL17128052
• MFCD22565704
• SB72699
• SB72714
• 1395493-03-4
• 1395493-22-7
• 8-Bromo-3-iodoquinolin-4(1H)-one

• Inchi： 1S/C9H5BrINO/c10-6-3-1-2-5-8(6)12-4-7(11)9(5)13/h1-4H,(H,12,13)
• InChI Key： FQKGUHNWTCWYPL-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(=CC=CC=2C1=O)Br

Computed Properties

• Exact Mass: 348.85992g/mol
• Monoisotopic Mass: 348.85992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 8-Bromo-3-iodoquinolin-4-ol

Introduction to 8-Bromo-3-iodoquinolin-4-ol (CAS No. 1395493-22-7)

8-Bromo-3-iodoquinolin-4-ol is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number 1395493-22-7, belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural features of 8-Bromo-3-iodoquinolin-4-ol, particularly the presence of bromine and iodine substituents at specific positions, make it a valuable scaffold for the development of novel therapeutic agents.

The quinoline scaffold has a long history in medicine, with several well-known drugs derived from this core structure. Notably, chloroquine and quinine have been widely used for decades due to their antimalarial properties. The introduction of halogen atoms such as bromine and iodine into the quinoline ring system can modulate the electronic properties and reactivity of the molecule, enabling the design of more potent and selective bioactive compounds. In recent years, there has been a surge in interest regarding halogenated quinolines as pharmacophores in drug discovery.

The synthesis of 8-Bromo-3-iodoquinolin-4-ol involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of a quinoline precursor, where selective bromination and iodination are performed to introduce the desired substituents at the 8-position and 3-position, respectively. The 4-hydroxyl group further enhances the versatility of this compound, providing a site for further derivatization and modification.

One of the most compelling aspects of 8-Bromo-3-iodoquinolin-4-ol is its potential as a building block for the development of small-molecule inhibitors targeting various biological pathways. Recent studies have demonstrated its utility in generating compounds with antimicrobial, antiviral, and anticancer properties. The halogen atoms in its structure facilitate cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely employed in medicinal chemistry to construct complex molecular architectures.

In particular, researchers have explored the use of 8-Bromo-3-iodoquinolin-4-ol in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, it is possible to develop targeted therapies with improved efficacy and reduced side effects. The bromine and iodine substituents on 8-Bromo-3-iodoquinolin-4-ol serve as handles for appending pharmacophoric groups that can interact with kinase active sites.

Another area where 8-Bromo-3-iodoquinolin-4-ol has shown promise is in the development of probes for biochemical studies. The presence of halogen atoms makes this compound an excellent candidate for use in fluorescence-based assays and imaging techniques. By incorporating fluorophores or other reporter groups via cross-coupling reactions, researchers can gain insights into protein-protein interactions and cellular processes at a molecular level.

The pharmaceutical industry has also taken note of the potential applications of 8-Bromo-3-iodoquinolin-4-ol. Several companies are currently engaged in exploring its derivatives as lead compounds for new drug candidates. The ability to rapidly modify its structure through palladium-catalyzed reactions has made it an attractive intermediate for high-throughput screening campaigns. These efforts aim to identify novel therapeutic agents that can address unmet medical needs across various therapeutic areas.

The environmental impact and sustainability considerations are also important when evaluating compounds like 8-Bromo-3-iodoquinolin-4-ol. Modern synthetic methodologies emphasize green chemistry principles, such as minimizing waste and using catalytic amounts of reagents. Advances in solvent systems and reaction conditions have made it possible to produce this compound more efficiently while reducing its ecological footprint.

In conclusion, 8-Bromo-3-iodoquinolin-4-ol (CAS No. 1395493-22-7) represents a significant advancement in medicinal chemistry research. Its unique structural features and synthetic accessibility make it a versatile tool for developing novel therapeutic agents with applications ranging from oncology to infectious diseases. As research continues to uncover new biological targets and synthetic strategies, compounds like 8-Bromo-iudoquinolin -4 -ol will undoubtedly play an increasingly important role in shaping the future of drug discovery.